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Compound of Interest

Compound Name: CH 275

Cat. No.: B1496293 Get Quote

Technical Support Center: CH 275
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and long-term storage of CH
275.

Frequently Asked Questions (FAQs)
Q1: What is CH 275?

A1: CH 275 is a cyclic peptide and a potent and selective somatostatin receptor 1 (sst₁)

agonist, with a Ki of 52 nM.[1] It is used in research, particularly in studies related to

Alzheimer's disease.[1] Its chemical formula is C₇₄H₉₆N₁₄O₁₅S₂.[2]

Q2: What are the recommended long-term storage conditions for solid CH 275?

A2: For long-term stability, solid CH 275 should be stored at -20°C.[2]

Q3: How should I store stock solutions of CH 275?

A3: Stock solutions of CH 275 should be stored at -80°C for use within 6 months, or at -20°C

for use within 1 month.[2] It is recommended to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.[2]

Q4: What is the recommended solvent for preparing a stock solution?
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A4: CH 275 is soluble in water up to 0.30 mg/mL.[2] For higher concentrations, it is advisable to

consult the manufacturer's datasheet for the specific batch. To aid dissolution, warming the

solution to 37°C and using an ultrasonic bath may be helpful.[2]

Q5: How is CH 275 shipped?

A5: CH 275 is typically shipped on blue ice to maintain its stability during transit.[2]

Troubleshooting Guide
Issue 1: I am having trouble dissolving CH 275.

Solution: Ensure you are using a recommended solvent, such as water.[2] To improve

solubility, you can gently warm the solution to 37°C and use sonication in an ultrasonic bath.

[2] Avoid excessive heating, as it may degrade the peptide. Always use the batch-specific

solubility information provided on the product datasheet if available.

Issue 2: My experimental results are inconsistent.

Possible Cause: Inconsistent results may be due to the degradation of CH 275. This could

be caused by improper storage, repeated freeze-thaw cycles of stock solutions, or instability

in the experimental buffer.

Solution:

Confirm that the solid compound and stock solutions have been stored at the correct

temperatures (-20°C for solid, -80°C for long-term solution storage).[2]

Always use freshly prepared dilutions from a properly stored stock solution for your

experiments.

If you suspect instability in your experimental buffer, consider performing a stability test of

CH 275 in that specific buffer (see Experimental Protocols section).

Issue 3: I am unsure about the shelf-life of my CH 275.

Solution: For stock solutions, it is recommended to use them within 1 month when stored at

-20°C and within 6 months when stored at -80°C.[2] For the solid compound, refer to the
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expiration date provided by the supplier. If the expiration date is not available or has passed,

it is recommended to test the activity of the compound before use.

Data Presentation
Table 1: Recommended Storage and Handling Conditions for CH 275

Form
Storage
Temperature

Recommended
Duration

Handling Notes

Solid Powder -20°C As per supplier Keep desiccated.

Stock Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.[2]

Stock Solution -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.[2]

Shipping Blue Ice N/A

Upon receipt, store at

the recommended

temperature.[2]

Experimental Protocols
Protocol 1: User-Conducted Stability Assessment of CH 275 in Aqueous Buffer

Since comprehensive stability data for CH 275 in various experimental conditions is not readily

available, this protocol outlines a method for researchers to assess its stability in their specific

aqueous buffer of choice.

Objective: To determine the stability of CH 275 in a specific aqueous buffer over time at a

relevant experimental temperature.

Materials:

CH 275 (solid)

Aqueous buffer of choice (e.g., PBS, pH 7.4)
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Calibrated analytical balance

Volumetric flasks and pipettes

HPLC system with a suitable column (e.g., C18) and detector (e.g., UV at 220 nm)

Incubator or water bath set to the desired experimental temperature (e.g., 37°C)

Autosampler vials

Procedure:

Prepare a Stock Solution: Accurately weigh a known amount of CH 275 and dissolve it in the

aqueous buffer to a final concentration of 1 mg/mL. This will be your time zero (T=0) sample.

Initial Analysis (T=0): Immediately analyze the T=0 sample by HPLC to determine the initial

peak area of CH 275. This will serve as the 100% reference.

Incubation: Place the remaining stock solution in an incubator or water bath at the desired

temperature (e.g., 37°C).

Time-Point Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw

an aliquot of the solution, transfer it to an autosampler vial, and analyze it by HPLC under

the same conditions as the T=0 sample.

Data Analysis:

For each time point, calculate the percentage of CH 275 remaining by comparing the peak

area to the peak area of the T=0 sample: % Remaining = (Peak Area at Time X / Peak

Area at T=0) * 100

Plot the % remaining of CH 275 against time to visualize the degradation profile.

Mandatory Visualization
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Experimental Workflow for CH 275 Stability Assessment

Start

Prepare 1 mg/mL CH 275 Stock Solution in Aqueous Buffer

Analyze T=0 Sample by HPLC

Incubate Stock Solution at Desired Temperature (e.g., 37°C)

Withdraw Aliquots at Time Points (1, 2, 4, 8, 24, 48h)

Analyze Time-Point Samples by HPLC

Calculate % Remaining and Plot vs. Time

End

Click to download full resolution via product page

Caption: Workflow for assessing the stability of CH 275.
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Troubleshooting Guide for CH 275

Issue Encountered

Dissolution Problem

Poor Solubility

Inconsistent Results

Variable Data

Shelf-Life Concern

Age of Compound

Warm to 37°C and Sonicate Verify Storage Conditions (-20°C solid, -80°C solution) Use Fresh Dilutions Check Supplier Expiration Date Use Stock Solutions Within Recommended Timeframe

Click to download full resolution via product page

Caption: Troubleshooting common issues with CH 275.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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